Cas no 941938-20-1 (N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide)

• Product Name: N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide
• CAS No: 941938-20-1
• MF: C₁₄H₁₂ClN₃O₂S
• MW: 321.781980514526
• CID: 5767671
• PubChem ID: 18593360
• Update Time: 2025-11-06

N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• F3261-0085
• N'-[(1E)-[4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-yl]methylidene]benzohydrazide
• (E)-N'-((3-allyl-4-chloro-2-oxo-2,3-dihydrothiazol-5-yl)methylene)benzohydrazide
• AKOS024481727
• 941938-20-1
• N-[(E)-(4-chloro-2-oxo-3-prop-2-enyl-1,3-thiazol-5-yl)methylideneamino]benzamide
• N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide

• Inchi： 1S/C14H12ClN3O2S/c1-2-8-18-12(15)11(21-14(18)20)9-16-17-13(19)10-6-4-3-5-7-10/h2-7,9H,1,8H2,(H,17,19)/b16-9+
• InChI Key： NKXYHXQFWURXBC-CXUHLZMHSA-N
• SMILES： ClC1=C(/C=N/NC(C2C=CC=CC=2)=O)SC(N1CC=C)=O

Computed Properties

• Exact Mass: 321.0338755g/mol
• Monoisotopic Mass: 321.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 87.1Ų

Additional information on N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide

Comprehensive Analysis of N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide (CAS 941938-20-1)

The compound N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide (CAS 941938-20-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique thiazole and hydrazide moieties make it a promising candidate for various applications, particularly in the development of novel bioactive agents. Researchers are increasingly exploring its potential as a enzyme inhibitor or receptor modulator, given its ability to interact with specific biological targets.

One of the most intriguing aspects of this compound is its 4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-yl core, which is known to exhibit remarkable stability and reactivity. This structural feature is often associated with compounds that display antimicrobial or anti-inflammatory properties, making it a hot topic in drug discovery. Recent studies have also highlighted its potential role in crop protection, where it could serve as a key ingredient in next-generation agrochemical formulations.

The benzohydrazide segment of the molecule further enhances its versatility, allowing it to form stable complexes with various metal ions or participate in hydrogen bonding interactions. This characteristic is particularly valuable in the design of chelation therapies or catalytic systems. Additionally, the presence of the prop-2-en-1-yl group introduces a reactive site that can be exploited for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

In the context of current research trends, N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide aligns with the growing demand for sustainable chemistry solutions. Its potential applications in green synthesis and biodegradable materials are being actively investigated, as industries seek alternatives to traditional, less environmentally friendly compounds. This aligns with the broader shift toward eco-friendly and energy-efficient processes in both pharmaceutical and agricultural sectors.

From a synthetic perspective, the compound's CAS 941938-20-1 identifier serves as a critical reference for researchers aiming to reproduce or scale up its production. The precise control of reaction conditions, such as temperature and solvent selection, is essential to achieve high yields and purity. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize its structure and ensure consistency across batches.

As the scientific community continues to explore the full potential of N'-(1E)-4-chloro-2-oxo-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-thiazol-5-ylmethylidenebenzohydrazide, its relevance in addressing contemporary challenges—such as drug resistance and sustainable agriculture—cannot be overstated. Future research directions may include computational modeling to predict its interactions with biological targets or the development of nanocarrier systems for targeted delivery. With its multifaceted properties, this compound is poised to play a pivotal role in advancing both human health and environmental sustainability.